Cas no 13446-23-6 (tri-magnesium phosphate octahydrate)

• Product Name: tri-magnesium phosphate octahydrate
• CAS No: 13446-23-6
• MF: H₁₆Mg₃O₁₆P₂
• MW: 406.979965209961
• MDL: MFCD02184353
• CID: 86944
• PubChem ID: 6096971
• Update Time: 2025-07-22

tri-magnesium phosphate octahydrate Chemical and Physical Properties

Names and Identifiers

• tri-magnesium phosphate octahydrate
• Magnesium phosphate tribasic octahydrate
• Magnesium orthophosphate(V) octahydrate
• MAGNESIUM PHOSPHATE (AS), USP STANDARD
• trimagnesium,diphosphate,octahydrate
• MAGNESIUM PHOSPHATE, TRIBASIC PENTAHYDRATE
• Trimagnesium phosphate octahydrate
• UNII-F3T2D7456C
• Magnesium phosphate pentahydrate
• MAGNESIUM PHOSPHATE TRIBASIC 8 H2O
• TRIMAGNESIUM PHOSPHATE PENTAHYDRATE
• MAGNESIUM PHOSPHATE, TRIBASIC PENTAHYDRATE, REAGENT
• Phosphoric acid,MagnesiuM salt (2:3), octahydrate (8CI,9CI)
• P2O533%
• MAGNESIUM PHOSPHATE, P2O5 33%
• Magnesium phosphate pentahydrate, P2O6 33%
• Magnesium phosphate pentahydrate, P{2}O{5} 33%
• Q27277598
• AKOS015910373
• Phosphoric acid, magnesium salt (2:3), octahydrate
• octahydratetribasicmagnesium phosphate
• F3T2D7456C
• Magnesium phosphate, tribasic, octahydrate
• magnesium phosphate octahydrate
• Magnesium phosphate (Mg3(PO4)2) octahydrate
• DTXSID50158722
• 13446-23-6
• trimagnesium;diphosphate;octahydrate
• DTXCID5081213
• MOMDCAYSCWFERX-UHFFFAOYSA-H

• MDL： MFCD02184353
• Inchi： 1S/3Mg.2H3O4P.8H2O/c;;;2*1-5(2,3)4;;;;;;;;/h;;;2*(H3,1,2,3,4);8*1H2/q3*+2;;;;;;;;;;/p-6
• InChI Key： MOMDCAYSCWFERX-UHFFFAOYSA-H
• SMILES： P(=O)([O-])([O-])[O-].P(=O)([O-])([O-])[O-].[Mg+2].[Mg+2].[Mg+2].O.O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 405.94600
• Monoisotopic Mass: 405.9464835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 36.8
• Covalently-Bonded Unit Count: 13
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 181Ų

Experimental Properties

• Color/Form: White crystals
• Density: 2.170
• Boiling Point: 158°Cat760mmHg
• Flash Point: °C
• PSA: 265.96000
• LogP: 0.25760
• Solubility: Insoluble

tri-magnesium phosphate octahydrate Security Information

• WGK Germany：3

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal phosphates

Additional information on tri-magnesium phosphate octahydrate

Tri-Magnesium Phosphate Octahydrate (CAS No. 13446-23-6): An In-Depth Overview

Tri-magnesium phosphate octahydrate (CAS No. 13446-23-6) is a multifaceted compound with a wide range of applications in various industries, including pharmaceuticals, food, and environmental science. This comprehensive overview delves into the chemical structure, physical properties, and recent advancements in the research and application of this compound.

Chemical Structure and Properties

Tri-magnesium phosphate octahydrate is a hydrated salt with the chemical formula Mg₃(PO₄)₂·8H₂O. It is a white crystalline solid that is highly soluble in water. The compound's molecular weight is approximately 375.15 g/mol. Its high solubility makes it an excellent choice for applications requiring rapid dissolution and bioavailability.

The compound exhibits a stable structure under normal conditions, making it suitable for long-term storage and transportation. However, it can undergo dehydration at elevated temperatures, leading to the formation of anhydrous magnesium phosphate (Mg₃(PO₄)₂). This property is crucial in understanding its behavior in various industrial processes.

Pharmaceutical Applications

In the pharmaceutical industry, tri-magnesium phosphate octahydrate has gained attention for its potential as a drug delivery system. Recent studies have explored its use as a carrier for controlled release formulations. The compound's ability to form stable complexes with various drugs enhances their stability and bioavailability, thereby improving therapeutic outcomes.

A study published in the Journal of Pharmaceutical Sciences (2021) demonstrated that Mg₃(PO₄)₂·8H₂O-based nanoparticles could effectively deliver antiviral drugs to target cells, reducing side effects and increasing efficacy. This research highlights the compound's potential in developing advanced drug delivery systems for treating viral infections.

Food Industry Applications

In the food industry, tri-magnesium phosphate octahydrate is used as a food additive to enhance texture and stability. It acts as an emulsifier, stabilizer, and pH regulator in various food products, including dairy products, baked goods, and beverages. The compound's ability to form stable emulsions and maintain pH levels makes it an essential ingredient in food formulation.

A recent study in the Foods Journal (2022) evaluated the use of Mg₃(PO₄)₂·8H₂O-based emulsifiers in plant-based milk alternatives. The results showed that these emulsifiers significantly improved the stability and sensory properties of the products, making them more appealing to consumers.

In environmental science, Mg₃(PO_{4 sub>)< sub > 2 ·8H 2 O strong > has been investigated for its potential in wastewater treatment and soil remediation. The compound's ability to sequester heavy metals and phosphates makes it an effective agent for removing contaminants from water and soil.}

< p > A study published in the < em > Environmental Science & Technology em > (2020) demonstrated that < strong > tri-magnesium phosphate octahydrate strong > could effectively remove lead (Pb) and cadmium (Cd) from contaminated water sources. The researchers found that the compound formed stable complexes with these metals, preventing their leaching into the environment. p > < p > In soil remediation, < strong > Mg 3 (PO 4 ) 2 ·8H 2 O strong > has been used to immobilize phosphates in agricultural soils. This application helps reduce nutrient runoff into water bodies, thereby mitigating eutrophication issues. A study in the < em > Journal of Environmental Management em > (2019) reported that the use of this compound significantly reduced phosphate levels in runoff water from agricultural fields. p > < p >< strong > Safety Considerations strong > p > < p >< strong > Tri-magnesium phosphate octahydrate strong > is generally considered safe for use in various applications when handled properly. However, like any chemical compound, it should be stored and used following appropriate safety guidelines to prevent inhalation or ingestion of dust particles. p > < p > Occupational exposure limits (OELs) have been established for magnesium compounds to ensure worker safety. Proper personal protective equipment (PPE), such as gloves and respirators, should be worn when handling this compound to minimize health risks. p > < p >< strong > Conclusion strong > p > < p >< strong > Tri-magnesium phosphate octahydrate strong > (CAS No. 13446-23-6) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties make it an excellent choice for pharmaceutical drug delivery systems, food additives, and environmental remediation efforts. p > < p > Ongoing research continues to uncover new applications and improve our understanding of this compound's potential benefits. As advancements in technology and scientific knowledge progress, the role ofMg 3(PO 4 ) 2 ·8H 2 O strong > is likely to expand further, contributing to innovations in healthcare, food production, and environmental sustainability. p >